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Compound of Interest

1-((2-
Compound Name:
Bromophenyl)sulfonyl)pyrrolidine

Cat. No.: B1294140

Application Notes: 1-((2-
Bromophenyl)sulfonyl)pyrrolidine

Introduction

1-((2-Bromophenyl)sulfonyl)pyrrolidine is a chemical compound featuring a pyrrolidine ring
N-sulfonated with a 2-bromophenyl group.[1] The presence of the arylsulfonyl moiety attached
to the pyrrolidine nitrogen suggests its potential utility in organic synthesis, likely as a building
block or a reagent in coupling reactions. The bromine atom on the phenyl ring provides a
reactive handle for various transformations, such as cross-coupling reactions, while the
sulfonamide linkage is a common feature in medicinal chemistry, often imparting specific
biological activities or acting as a directing group.

While specific applications for 1-((2-Bromophenyl)sulfonyl)pyrrolidine are not extensively
documented in publicly available literature, its structural motifs are present in a variety of
compounds with demonstrated utility in medicinal chemistry and materials science. This
document aims to provide an overview of the potential applications and a general protocol for
its synthesis, based on established chemical principles and the known reactivity of related
compounds.

Potential Applications
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Based on the structure of 1-((2-Bromophenyl)sulfonyl)pyrrolidine, several potential
applications in organic synthesis and drug discovery can be postulated:

 Intermediate in Cross-Coupling Reactions: The bromo-functionalization on the phenyl ring
makes this compound a suitable substrate for various palladium-catalyzed cross-coupling
reactions, such as Suzuki, Heck, Sonogashira, and Buchwald-Hartwig amination reactions.
These reactions would allow for the introduction of a wide range of substituents at the 2-
position of the phenyl ring, leading to the synthesis of diverse molecular scaffolds.

e Precursor for Biologically Active Molecules: The pyrrolidine ring is a common scaffold in
many FDA-approved drugs and natural products.[2][3][4][5] The sulfonamide group is also a
well-known pharmacophore. Therefore, 1-((2-Bromophenyl)sulfonyl)pyrrolidine could
serve as a key intermediate in the synthesis of novel drug candidates. For instance,
derivatives of this compound could be explored as inhibitors of various enzymes or as
ligands for specific receptors.

» Building Block in Materials Science: The rigid aromatic and heterocyclic structures within the
molecule could be incorporated into larger polymeric or supramolecular assemblies with
potential applications in materials science, such as organic electronics or sensor technology.

Synthesis Protocol

A general method for the synthesis of 1-((2-Bromophenyl)sulfonyl)pyrrolidine involves the
reaction of 2-bromobenzenesulfonyl chloride with pyrrolidine in the presence of a base.

Experimental Workflow
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Caption: General workflow for the synthesis of 1-((2-Bromophenyl)sulfonyl)pyrrolidine.
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Materials

Molar Mass ( g/mol

Reagent/Material CAS Number Molecular Formula
2-
Bromobenzenesulfony  2905-25-1 CeHaBrClO2S 255.52
| chloride
Pyrrolidine 123-75-1 CaHsN 71.12
Triethylamine 121-44-8 CeHisN 101.19
Dichloromethane

75-09-2 CHzCl2 84.93
(DCM)
Sodium Sulfate

7757-82-6 Naz2S0a4 142.04
(anhydrous)
Silica Gel (for )

7631-86-9 SiO2 60.08
chromatography)

Procedure

» To a solution of pyrrolidine (1.0 eq.) and triethylamine (1.2 eq.) in dichloromethane (DCM) at

0 °C, add a solution of 2-bromobenzenesulfonyl chloride (1.0 eq.) in DCM dropwise.

» Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

e Monitor the reaction progress by Thin Layer Chromatography (TLC).

» Upon completion, quench the reaction with water and separate the organic layer.

o Wash the organic layer sequentially with 1 M HCI, saturated NaHCOs solution, and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

 Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl

acetate gradient) to afford the desired product, 1-((2-Bromophenyl)sulfonyl)pyrrolidine.
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Characterization Data

The identity and purity of the synthesized compound should be confirmed by analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry
(MS).

Property Value

Molecular Formula C10H12BrNO:2S

Molar Mass 290.18 g/mol

IUPAC Name 1-((2-bromophenyl)sulfonyl)pyrrolidine
InChl Key CPLBBXUUEOJCKL-UHFFFAOYSA-N
CAS Number 929000-58-8

Data obtained from PubChem.[1]

Safety Precautions

Handle all chemicals in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

2-Bromobenzenesulfonyl chloride is corrosive and moisture-sensitive; handle with care.

Refer to the Safety Data Sheet (SDS) for each reagent before use.
Conclusion

While direct applications of 1-((2-Bromophenyl)sulfonyl)pyrrolidine as a catalyst or a widely
used reagent are not yet established in the literature, its structure holds significant promise for
its use as a versatile building block in the synthesis of complex organic molecules with potential
applications in medicinal chemistry and materials science. The provided synthesis protocol
offers a reliable method for its preparation, opening avenues for further exploration of its
chemical reactivity and potential uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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